
proper handling and storage of
tetracyanonickelate compounds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetracyanonickelate

Cat. No.: B1213329 Get Quote

Technical Support Center: Tetracyanonickelate
Compounds
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the proper handling, storage, and use of tetracyanonickelate
compounds.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with tetracyanonickelate compounds?

A1: Tetracyanonickelate compounds, such as potassium tetracyanonickelate(II), are highly

toxic. They are fatal if swallowed, inhaled, or in contact with skin. These compounds are also

classified as carcinogens and can cause allergic skin reactions or asthma-like symptoms if

inhaled. Furthermore, they are very toxic to aquatic life with long-lasting effects. Contact with

acids will liberate highly toxic hydrogen cyanide gas.

Q2: What are the proper storage conditions for tetracyanonickelate compounds?

A2: These compounds should be stored in a cool, dry, and well-ventilated area in a tightly

closed container. They must be stored away from incompatible materials such as strong

oxidizing agents and acids.
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Q3: What personal protective equipment (PPE) is required when handling tetracyanonickelate
compounds?

A3: When handling tetracyanonickelate compounds, it is crucial to wear appropriate personal

protective equipment. This includes chemical safety glasses or goggles, a face shield, nitrile or

rubber gloves, and a full protective suit. A NIOSH-approved respirator should be used to avoid

inhalation of dust.

Q4: What should I do in case of accidental exposure to a tetracyanonickelate compound?

A4: In case of accidental exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, while

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and

plenty of water. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Q5: How should I dispose of tetracyanonickelate waste?

A5: Tetracyanonickelate waste is considered hazardous and must be disposed of in

accordance with local, state, and federal regulations. Generally, it should be collected in a

designated, labeled, and sealed container for hazardous waste. Contact your institution's

environmental health and safety (EHS) office for specific disposal procedures. One

recommended method is to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.

Quantitative Data
The following tables summarize key quantitative data for potassium tetracyanonickelate(II).
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Table 1: Physical and Chemical Properties

Property Value

Molecular Formula K₂[Ni(CN)₄]

Molecular Weight 240.96 g/mol (anhydrous)

Appearance Yellow to orange crystalline solid

Melting Point 100 °C (dehydrates)

Density 1.875 g/mL

Solubility in Water Soluble

Solubility in Organic Solvents
Data not readily available. Generally expected

to be low in non-polar organic solvents.

Table 2: Toxicological Data

Parameter Value Species

LD
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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